Cas no 1203062-59-2 (ethyl N-(4-{(5-methyl-1,3-thiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: ethyl N-(4-{(5-methyl-1,3-thiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 1203062-59-2
• MF: C₁₂H₁₄N₄O₃S₂
• MW: 326.394559383392
• CID: 6408718
• PubChem ID: 45503639
• Update Time: 2025-08-03

ethyl N-(4-{(5-methyl-1,3-thiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(4-{(5-methyl-1,3-thiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• DKUVIMUHJOCMAR-UHFFFAOYSA-N
• VU0519750-1
• AKOS024517732
• ethyl N-[4-[2-[(5-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• 1203062-59-2
• ethyl N-(4-{[(5-methyl-1,3-thiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• F5772-7191
• ethyl (4-(2-((5-methylthiazol-2-yl)amino)-2-oxoethyl)thiazol-2-yl)carbamate

• Inchi： 1S/C12H14N4O3S2/c1-3-19-12(18)16-11-14-8(6-20-11)4-9(17)15-10-13-5-7(2)21-10/h5-6H,3-4H2,1-2H3,(H,13,15,17)(H,14,16,18)
• InChI Key： DKUVIMUHJOCMAR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=NC(CC(NC2=NC=C(C)S2)=O)=CS1

Computed Properties

• Exact Mass: 326.05073267g/mol
• Monoisotopic Mass: 326.05073267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 150Ų

Additional information on ethyl N-(4-{(5-methyl-1,3-thiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Comprehensive Overview of Ethyl N-(4-{(5-methyl-1,3-thiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 1203062-59-2)

The compound Ethyl N-(4-{(5-methyl-1,3-thiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, identified by its CAS No. 1203062-59-2, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structure, featuring dual thiazole rings and a carbamate functional group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like Ethyl N-(4-{(5-methyl-1,3-thiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate has surged, driven by advancements in drug discovery and sustainable agriculture. This compound’s thiazole moieties are known for their role in enhancing molecular stability and bioavailability, making them a focal point for pharmaceutical innovation. Additionally, its carbamate group is often associated with pesticidal properties, aligning with the growing need for eco-friendly agrochemical solutions.

The synthesis of CAS No. 1203062-59-2 involves multi-step organic reactions, including amide coupling and carbamate formation, which are well-documented in peer-reviewed literature. Its molecular weight and solubility profile make it suitable for formulation in both aqueous and non-aqueous systems, a feature highly valued in drug delivery and crop protection technologies. Researchers are also exploring its potential as a building block for more complex molecules, leveraging its modular design for combinatorial chemistry.

From an industrial perspective, Ethyl N-(4-{(5-methyl-1,3-thiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate is gaining traction due to its compatibility with green chemistry principles. Companies are investing in scalable synthetic routes to meet the rising demand for sustainable chemicals. Its low environmental persistence and biodegradability further enhance its appeal, particularly in regions with stringent regulatory standards for chemical products.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential kinase inhibitory activity. Virtual libraries often highlight its structural resemblance to known therapeutic agents, sparking interest in its repurposing for new indications. Meanwhile, in agricultural biotechnology, its derivatization is being studied to develop next-generation plant growth regulators with minimal off-target effects.

As the scientific community continues to unravel the properties of CAS No. 1203062-59-2, collaborations between academia and industry are expected to accelerate its commercialization. Patent filings related to its applications have increased, reflecting its market potential. For researchers and manufacturers alike, this compound represents a versatile tool in the quest for innovative solutions to global challenges in health and food security.